ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-4-(4-methylsulfanylphenyl)-2-propyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C19H22N2O3S/c1-4-6-15-17(19(22)23-5-2)16(14(11-20)18(21)24-15)12-7-9-13(25-3)10-8-12/h7-10,16H,4-6,21H2,1-3H3
• InChI Key: KWIBAVZMAFAHMD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C(C(=C(O1)N)C#N)C2=CC=C(C=C2)SC)C(=O)OCC
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

Ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a pyranocarboxylate derivative that exhibits potential biological activity, making it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in tumor growth and proliferation. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound exhibits several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase I and II, which are involved in DNA replication and repair. Additionally, it has been shown to induce the production of reactive oxygen species, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate in lab experiments is its potent antitumor activity. This makes it an attractive candidate for drug development. However, one of the main limitations is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate. One potential area of research is its use in combination with other drugs to enhance its antitumor activity. Additionally, further studies are needed to fully understand its mechanism of action and to identify its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate involves the reaction of 4-(methylthio)benzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with 2-propyl-3-aminobutyronitrile to yield the final product.

Scientific Research Applications

Ethyl 6-amino-5-cyano-4-[4-(methylthio)phenyl]-2-propyl-4H-pyran-3-carboxylate has been extensively studied for its potential applications in the field of medicine. It exhibits potent antitumor activity and has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been investigated for its potential use in treating Alzheimer's disease, as it exhibits neuroprotective effects.